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Compound of Interest

Compound Name: ZPCK

Cat. No.: B1681812 Get Quote

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of Z-Pro-Lys-CMK (ZPCK), a peptide chloromethyl ketone and irreversible caspase

inhibitor. Adherence to these procedures is critical to ensure the safety of laboratory personnel

and to protect the environment.

Immediate Safety and Hazard Information
ZPCK is a hazardous chemical that requires careful handling. The primary hazards are

summarized below.

Hazard Identification and Classification:
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Hazard Class
GHS Hazard
Statement

Signal Word Pictograms

Skin

Corrosion/Irritation

H314: Causes severe

skin burns and eye

damage

Danger corrosive

Acute Toxicity, Oral
H302: Harmful if

swallowed
Warning harmful

Hazardous to the

Aquatic Environment,

Acute

H400: Very toxic to

aquatic life
Warning environment

Hazardous to the

Aquatic Environment,

Chronic

H410: Very toxic to

aquatic life with long

lasting effects

Warning environment

Data sourced from multiple Safety Data Sheets (SDS).[1][2]

Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166(EU) or NIOSH

(US). A face shield is also recommended.[1][3]

Skin Protection
Wear chemical-impermeable gloves (e.g., nitrile

rubber) and impervious clothing.[1][2]

Respiratory Protection
If dust is generated, use a full-face respirator

with an appropriate particulate filter.[1]

Body Protection
A lab coat or chemical-resistant apron should be

worn.

Pre-Disposal and Handling Protocols
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Proper handling and storage are crucial to prevent accidental exposure and environmental

contamination.

Handling and Storage:

Ventilation: Always handle ZPCK in a well-ventilated area, preferably within a chemical fume

hood.[1]

Avoid Dust Formation: As ZPCK is a white powder, take care to avoid creating and inhaling

dust.[1][3]

Storage: Store ZPCK in its original, tightly sealed container in a cool, dry, and well-ventilated

place, away from incompatible materials such as strong acids, bases, and oxidizing agents.

[1][2]

Spill Management:

In the event of a spill, evacuate the area and prevent the spread of the dust. Wearing

appropriate PPE, carefully sweep up the solid material, avoiding dust generation, and place it

into a designated, labeled hazardous waste container. Do not allow the spilled material to enter

drains or waterways.[3]

Step-by-Step Disposal Procedure
The following procedure outlines the compliant disposal of ZPCK waste. Direct disposal into

laboratory sinks or general trash is strictly prohibited due to its high aquatic toxicity.[2][3]

Experimental Protocol: ZPCK Waste Segregation and Collection

Designate a Waste Container:

Select a container that is in good condition, compatible with the chemical waste (e.g., a

high-density polyethylene or glass bottle), and has a secure, tight-fitting lid.

Ensure the container is clean and dry before use.

Label the Waste Container:
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Before adding any waste, affix a "Hazardous Waste" label to the container.

On the label, clearly write "ZPCK Waste" and list all constituents, including any solvents

used. Do not use abbreviations.

Include the date when the first waste is added.

Waste Collection:

Carefully transfer all ZPCK-contaminated materials into the designated hazardous waste

container. This includes:

Unused or expired ZPCK powder.

Solutions containing ZPCK.

The first rinse of any glassware or equipment that was in contact with ZPCK. This first

rinseate must be collected as hazardous waste.[2]

Contaminated consumables such as pipette tips, weigh boats, and wipes.

Container Management:

Keep the hazardous waste container securely closed at all times, except when adding

waste.[4]

Store the waste container in a designated satellite accumulation area within the laboratory,

under the control of the generating personnel.[1][4]

Ensure secondary containment is used for liquid waste containers to prevent spills.

Arrange for Professional Disposal:

Once the container is full or is no longer needed, arrange for its collection by your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.

Follow your institution's specific procedures for requesting a waste pickup.
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Disposal of Empty ZPCK Containers:

Empty containers that held ZPCK must also be managed as hazardous waste unless properly

decontaminated.

Triple Rinsing:

Rinse the empty container three times with a suitable solvent (e.g., ethanol or methanol)

that can dissolve ZPCK.

Collect all three rinsates as hazardous waste and add them to your ZPCK waste

container.

Final Disposal:

After triple rinsing, deface or remove the original product label.

The decontaminated container can then typically be disposed of in the regular laboratory

glass or plastic recycling, or as general waste, in accordance with your institution's

policies.

Diagrams and Workflows
The following diagrams illustrate the key decision-making and procedural workflows for the

proper disposal of ZPCK.
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Figure 1: ZPCK Waste Disposal Workflow
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Figure 2: Empty ZPCK Container Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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